3-{[(Benzo[1,3]dioxol-5-ylmethyl)-carbamoyl]-methyl}-4-(2-imidazol-1-yl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester

• Molecular Formula: C23H25N7O5
• Molecular Weight: 479.5 g/mol
• IUPAC Name: Methyl 3-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]-4-(2-imidazol-1-ylpyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C23H25N7O5/c1-33-23(32)28-8-9-30(20-4-5-25-22(27-20)29-7-6-24-14-29)17(13-28)11-21(31)26-12-16-2-3-18-19(10-16)35-15-34-18/h2-7,10,14,17H,8-9,11-13,15H2,1H3,(H,26,31)
• InChI Key: NVYMEDQKBQMAKF-UHFFFAOYSA-N
• SMILES: O=C(N1CC(CC(NCC2=CC=C(OCO3)C3=C2)=O)N(C4=NC(N5C=CN=C5)=NC=C4)CC1)OC
• Canonical SMILES: COC(=O)N1CCN(C(C1)CC(=O)NCC2=CC3=C(C=C2)OCO3)C4=NC(=NC=C4)N5C=CN=C5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: BBS1; BBS 1; BBS-1

Description

BBS-1 is a iNOS dimerization inhibitor.

Scientific Research Applications

Synthesis and Biological Activities

• The compound is involved in the synthesis of novel heterocyclic compounds demonstrating significant anti-inflammatory and analgesic activities. These compounds, derived from visnaginone and khellinone, include various piperazine derivatives showing high inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Metabolism in Clinical Context

• The compound, as part of antineoplastic tyrosine kinase inhibitors, is relevant in the metabolism studies of drugs like flumatinib in chronic myelogenous leukemia patients. This includes understanding the main metabolic pathways after oral administration, vital for drug development and therapeutic application (Gong, Chen, Deng, & Zhong, 2010).

Development of Radiotracers

• It is used in the synthesis of carbon-11-labeled CK1 inhibitors, which are potential PET radiotracers for imaging in Alzheimer's disease. This research is crucial for developing diagnostic tools for neurodegenerative diseases (Gao, Wang, & Zheng, 2018).

Anticancer Activities

• Benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moiety, structurally similar to the compound, exhibit various biological activities including potent anticancer effects. These compounds have been tested against lung adenocarcinoma and glioma cell lines, showing significant cytotoxicities and DNA synthesis inhibition rates (Çiftçi, Temel, & Yurttaş, 2021).

Quantum Chemical Studies

• The compound's derivatives have been studied in quantum chemical calculations to understand their structural and electronic properties, aiding in the development of more effective pharmaceuticals (Al-Masoudi, Salih, & Al-Soud, 2011).

Corrosion Inhibition

• Benzimidazole derivatives, related to the compound, have shown potential as corrosion inhibitors for steel in acidic environments. Their effectiveness is studied through electrochemical, thermodynamic, and quantum chemical approaches (Yadav et al., 2016).